molecular formula C15H18N2 B1386241 N~1~-Benzyl-N~1~,4-dimethyl-1,2-benzenediamine CAS No. 1097786-19-0

N~1~-Benzyl-N~1~,4-dimethyl-1,2-benzenediamine

Cat. No. B1386241
CAS RN: 1097786-19-0
M. Wt: 226.32 g/mol
InChI Key: TYRYDQLDGFJNIC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N~1~-Benzyl-N~1~,4-dimethyl-1,2-benzenediamine (BDD) is an organic compound that has been studied for its potential applications in the pharmaceutical, chemical, and biological fields. BDD is a colorless liquid that is soluble in water and has a low vapor pressure. It is a primary amine, which makes it an important building block for organic synthesis. BDD has been found to possess a wide range of biological activities, including antiviral, antifungal, and anti-inflammatory properties.

Scientific Research Applications

N~1~-Benzyl-N~1~,4-dimethyl-1,2-benzenediamine has been widely studied for its potential applications in the pharmaceutical, chemical, and biological fields. In the pharmaceutical industry, this compound has been studied as a potential anti-inflammatory drug. In the chemical industry, this compound has been used as a starting material for the synthesis of a variety of organic compounds. In the biological field, this compound has been studied for its potential antiviral, antifungal, and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

The main advantage of using N~1~-Benzyl-N~1~,4-dimethyl-1,2-benzenediamine in laboratory experiments is its low cost and availability. This compound is a relatively inexpensive compound and can be easily obtained from chemical supply companies. However, this compound is a relatively unstable compound and should be stored in a cool, dry place away from light. In addition, this compound should be handled with care, as it is a corrosive material and can cause skin irritation.

Future Directions

The potential applications of N~1~-Benzyl-N~1~,4-dimethyl-1,2-benzenediamine are still being explored. Some possible future directions for research include the development of new synthetic methods for the production of this compound, the investigation of its potential applications in the pharmaceutical, chemical, and biological fields, and the exploration of its mechanism of action. Additionally, further research into the biochemical and physiological effects of this compound could help to elucidate its potential therapeutic uses.

properties

IUPAC Name

1-N-benzyl-1-N,4-dimethylbenzene-1,2-diamine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H18N2/c1-12-8-9-15(14(16)10-12)17(2)11-13-6-4-3-5-7-13/h3-10H,11,16H2,1-2H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

TYRYDQLDGFJNIC-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=C(C=C1)N(C)CC2=CC=CC=C2)N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H18N2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

226.32 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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